Cas no 139388-86-6 (Heptanal, 3-methyl-2-(3-methyl-2-butenyl)-)

Heptanal, 3-methyl-2-(3-methyl-2-butenyl)- structure
139388-86-6 structure
Product Name:Heptanal, 3-methyl-2-(3-methyl-2-butenyl)-
CAS No:139388-86-6
MF:C13H24O
MW:196.329064369202
CID:1269196
Update Time:2024-08-03

Heptanal, 3-methyl-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • Heptanal, 3-methyl-2-(3-methyl-2-butenyl)-
    • Heptanal, 3-methyl-2-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C13H24O/c1-5-6-7-12(4)13(10-14)9-8-11(2)3/h8,10,12-13H,5-7,9H2,1-4H3
    • InChI Key: DOMCPZQISWNBNT-UHFFFAOYSA-N
    • SMILES: C(=O)C(C/C=C(\C)/C)C(C)CCCC

Computed Properties

  • Exact Mass: 196.18282

Experimental Properties

  • Density: 0.836±0.06 g/cm3(Predicted)
  • Boiling Point: 263.9±9.0 °C(Predicted)
  • PSA: 17.07

Heptanal, 3-methyl-2-(3-methyl-2-butenyl)- Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd